Isoamyl acetoacetate
Isoamyl acetoacetate
3-Methylbutyl 3-oxobutanoate, also known as 3-methylbutyl acetoacetate or acetoacetic acid isoamyl ester, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 3-Methylbutyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methylbutyl 3-oxobutanoate has a sweet, ethereal, and fermented taste.
Brand Name:
Vulcanchem
CAS No.:
2308-18-1
VCID:
VC21217656
InChI:
InChI=1S/C9H16O3/c1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3
SMILES:
CC(C)CCOC(=O)CC(=O)C
Molecular Formula:
C9H16O3
Molecular Weight:
172.22 g/mol
Isoamyl acetoacetate
CAS No.: 2308-18-1
Cat. No.: VC21217656
Molecular Formula: C9H16O3
Molecular Weight: 172.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methylbutyl 3-oxobutanoate, also known as 3-methylbutyl acetoacetate or acetoacetic acid isoamyl ester, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 3-Methylbutyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methylbutyl 3-oxobutanoate has a sweet, ethereal, and fermented taste. |
|---|---|
| CAS No. | 2308-18-1 |
| Molecular Formula | C9H16O3 |
| Molecular Weight | 172.22 g/mol |
| IUPAC Name | 3-methylbutyl 3-oxobutanoate |
| Standard InChI | InChI=1S/C9H16O3/c1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3 |
| Standard InChI Key | XHRGPLDMNNGHCX-UHFFFAOYSA-N |
| SMILES | CC(C)CCOC(=O)CC(=O)C |
| Canonical SMILES | CC(C)CCOC(=O)CC(=O)C |
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